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Compound of Interest

Compound Name: 2,2'-Dithiodianiline

Cat. No.: B073020

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2'-Dithiodianiline is an organosulfur compound featuring two aniline groups linked by a
disulfide bond. This unique structure imparts valuable redox-responsive properties, making it a
significant molecule in materials science and of growing interest in biomedical applications. Its
ability to undergo cleavage of the disulfide bond under reducing conditions, such as those
found within the intracellular environment, makes it a promising building block for smart
materials, including drug delivery systems. This guide provides a comprehensive overview of
the chemical structure, properties, synthesis, and potential applications of 2,2'-Dithiodianiline,
with a focus on its relevance to research and drug development.

Chemical Structure and Identification

The core structure of 2,2'-Dithiodianiline consists of two aminophenyl groups connected by a
disulfide bridge.

Molecular Structure:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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